Cas no 61477-04-1 ((2.2.2.2)(1,2,3,5)Cyclophane)

• Product Name: (2.2.2.2)(1,2,3,5)Cyclophane
• CAS No: 61477-04-1
• MF: C₂₀H₂₀
• MW: 260.372805595398
• CID: 864131
• Update Time: 2023-08-02

(2.2.2.2)(1,2,3,5)Cyclophane Chemical and Physical Properties

Names and Identifiers

• [2.2.2.2](1,2,3,5)cyclophane
• 5,6,11,12-Tetrahydro-1,10:3,8-diethanodibenzo[a,e]cyclooctene
• (2.2.2.2)(1,2,3,5)Cyclophane

• Inchi： 1S/C20H20/c1-2-14-11-17-5-3-15-9-13(1)10-16-4-6-18(12-14)20(17)8-7-19(15)16/h9-12H,1-8H2
• InChI Key： WHLLKTALFBGZGG-UHFFFAOYSA-N
• SMILES： C12=C3C=C4C=C1CCC1C=C(C=C(CC3)C=1CC2)CC4

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 308
• Topological Polar Surface Area: 0